Cas no 6757-06-8 (Cytidine 5'-monophosphate disodium salt)

• Product Name: Cytidine 5'-monophosphate disodium salt
• CAS No: 6757-06-8
• MF: C₉H₁₂N₃Na₂O₈P
• MW: 367.160184860229
• MDL: MFCD00064355
• CID: 46977
• PubChem ID: 24892293
• Update Time: 2025-05-22

Cytidine 5'-monophosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-monophosphate disodium salt
• Cytidine 5'-Monophosphate Disodium Salt Hydrate
• 5'-Cytidylic acid disodium salt
• CYTIDINE-5'-MONOPHOSPHORIC ACID,DISODIUM
• Sodium ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate
• 5-Chlorovaleroyl chloride
• 5'-CMP disodium salt
• C-5'-P
• CMP disodium salt
• CMP sodium salt
• Cytidine 5'MP,disodium salt
• Cytidine-5'-monophosphate disodium salt
• cytidine-5'-monophosphate sodium salt
• Disodium 5'-CMP
• Disodium 5'-cytidilate
• Disodium CMP
• C-5′-P
• CMP
• 5'-CMP 2Na Hydrate
• 5'-Cytidylic Acid Disodium Salt Hydrate
• 5'-Cytidylicacid, disodium salt (7CI,8CI,9CI)
• Cytidine 5'-monophosphate sodium
• Cytidine monophosphate disodium salt
• Disodium 5'-cytidylate
• Disodium cytidine 5'-monophosphate
• Disodium cytidine5'-phosphate
• NSC 20259
• Sodium 5'-cytidylate
• 5′-CMP，2Na
• disodium 5'-o-phosphonatocytidine
• 5'-Cytidylic acid, disodium salt
• Cytidine 5'MP, disodium salt
• Disodium cytidine 5'-phosphate
• 5'-Cytidylic Acid Disod
• Cytidine-5’-monophosphoric acid disodium salt
• Cytidine 5’-monophosphate disodium salt
• Cytidine5'-Monophosphate Disodium Salt

• MDL： MFCD00064355
• Inchi： 1S/C9H14N3O8P.2Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18);;/q;2*+1/p-2/t4-,6-,7-,8-;;/m1../s1
• InChI Key： INTPYBRGLGSMRA-WFIJOQBCSA-L
• SMILES： P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 367.01600
• Monoisotopic Mass: 367.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• Color/Form: crystalline
• Density: 2.1500
• Melting Point: 300 ºC
• Boiling Point: 678.1ºC at 760 mmHg
• Flash Point: 363.9ºC
• Refractive Index: 8 ° (C=2, H2O)
• PSA: 192.83000
• LogP: -0.98840

Cytidine 5'-monophosphate disodium salt Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Cytidine 5'-monophosphate disodium salt

Comprehensive Guide to Cytidine 5'-monophosphate disodium salt (CAS No. 6757-06-8): Applications and Insights

Cytidine 5'-monophosphate disodium salt (CAS No. 6757-06-8), often abbreviated as CMP-Na2, is a critical nucleotide derivative widely utilized in biochemical research, pharmaceutical development, and nutraceutical formulations. This compound, a sodium salt of cytidine monophosphate, plays a pivotal role in RNA synthesis, energy metabolism, and cellular signaling pathways. Its unique properties make it a subject of growing interest in fields like mRNA vaccine development, anti-aging research, and cognitive health supplements.

In recent years, the demand for Cytidine 5'-monophosphate disodium salt has surged due to its applications in next-generation therapeutics. With the rise of personalized medicine and gene therapy, researchers are exploring its potential as a building block for synthetic RNA. The compound's stability and solubility, enhanced by the disodium salt formulation, make it ideal for in vitro transcription and diagnostic assay development. Additionally, its role in mitochondrial function has sparked interest in metabolic disorder treatments.

From an industrial perspective, CMP-Na2 is manufactured under strict GMP compliance to ensure high purity (>98%), which is essential for sensitive applications like cell culture media and enzyme cofactor studies. Analytical techniques such as HPLC and mass spectrometry are routinely employed for quality control. The compound's hygroscopic nature necessitates proper storage conditions—typically at -20°C in desiccated environments—to maintain stability.

Consumer interest in nootropic supplements has also highlighted Cytidine 5'-monophosphate as a potential cognitive enhancer. Studies suggest it may support neurotransmitter synthesis, particularly in acetylcholine pathways, linking it to memory and learning. This has led to its inclusion in some brain health formulations, though clinical evidence remains an active area of research. Regulatory bodies generally recognize it as safe for specific applications, with purity grades varying between pharmaceutical and food-grade standards.

Emerging trends show integration of 6757-06-8 in bioprinting and tissue engineering, where it aids in scaffold functionalization. Its compatibility with 3D cell culture systems demonstrates versatility beyond traditional uses. Furthermore, advancements in green chemistry have optimized its synthesis routes, reducing environmental impact through enzymatic catalysis rather than traditional chemical methods.

For researchers sourcing Cytidine 5'-monophosphate disodium salt, key considerations include batch-to-batch consistency, endotoxin levels (especially for cell-based applications), and solubility profiles in buffer systems. Suppliers often provide technical data sheets detailing NMR and FTIR characterization for verification. As the scientific community continues to explore RNA-based technologies, the significance of this nucleotide derivative is expected to grow exponentially.